Cas no 1805487-00-6 (3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride)

• Product Name: 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride
• CAS No: 1805487-00-6
• MF: C₇H₃BrClNO₃S
• MW: 296.52561879158
• CID: 4793061
• Update Time: 2025-05-20

3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C7H3BrClNO3S/c8-6-1-4(11)2-7(5(6)3-10)14(9,12)13/h1-2,11H
• InChI Key： NOKRTWMPHILAPY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C#N)S(=O)(=O)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 2
• Topological Polar Surface Area: 86.5

Additional information on 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride

Introduction to 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride (CAS No. 1805487-00-6)

3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805487-00-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride, including the presence of a bromine atom, a cyano group, and a hydroxyl group on a benzene ring, coupled with the sulfonyl chloride functionality, make it a versatile building block for further chemical modifications and functionalization.

The synthesis and application of 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride have been extensively studied in recent years, particularly in the context of drug discovery and development. Sulfonyl chlorides are known for their reactivity in nucleophilic substitution reactions, allowing for the facile introduction of various functional groups into the molecule. This property is particularly valuable in medicinal chemistry, where the ability to modify molecular structure is crucial for optimizing pharmacological properties such as potency, selectivity, and bioavailability.

One of the most compelling aspects of 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride is its potential as a precursor in the synthesis of novel therapeutic agents. The combination of bromine and cyano groups provides multiple sites for further functionalization, enabling chemists to explore a wide range of structural variations. For instance, the bromine atom can be readily displaced by nucleophiles such as amines or alcohols, while the cyano group can be reduced to an amine or converted into other functional groups like carboxylic acids or esters. The hydroxyl group also offers opportunities for etherification or esterification, further expanding the synthetic possibilities.

In recent years, there has been growing interest in harnessing the unique properties of 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride in the development of new pharmaceuticals. For example, researchers have explored its use in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities. Sulfonamides have been widely used in antibiotics, anti-inflammatory drugs, and even antiviral agents. The sulfonyl chloride moiety in 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride serves as an excellent starting point for constructing these derivatives, providing a direct route to complex sulfonamide structures.

The cyano group in 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride also plays a critical role in its reactivity and utility. Cyano groups can be transformed into various other functional groups through reduction or nucleophilic addition reactions, making them valuable intermediates in organic synthesis. Additionally, the presence of both electron-withdrawing and electron-donating groups on the benzene ring can influence the electronic properties of the molecule, which may be exploited to modulate its biological activity. This versatility makes 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride a valuable tool for medicinal chemists seeking to develop novel therapeutics.

Recent studies have also highlighted the potential of 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride in materials science and nanotechnology. The ability to precisely modify its structure allows researchers to tailor its physical and chemical properties for specific applications. For instance, derivatives of this compound have been investigated as components in organic electronic materials, including conductive polymers and light-emitting diodes (LEDs). The sulfonyl chloride functionality provides a site for further functionalization, enabling the integration of additional functionalities that enhance material performance.

The hydroxyl group in 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride is another key feature that contributes to its versatility. Hydroxyl groups can participate in hydrogen bonding interactions, which are important for drug-receptor binding affinity. By incorporating this group into a molecular framework, chemists can fine-tune interactions with biological targets, potentially improving drug efficacy and selectivity. Additionally, hydroxyl groups can be used to introduce polymeric structures or modify surface properties, making this compound useful in various industrial applications.

The bromine atom present in 3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride offers another layer of reactivity that makes it valuable in synthetic chemistry. Bromine is known for its ability to participate in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are widely used in constructing complex organic molecules. By leveraging these reactions, chemists can introduce aryl or vinyl groups at specific positions on the benzene ring, further diversifying the structural landscape of potential drug candidates.

In conclusion,3-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride (CAS No. 1805487-00-6) is a multifunctional compound with broad applications in pharmaceutical chemistry and beyond. Its unique structural features—comprising a bromine atom,cyano group, hydroxyl group,and sulfonyl chloride moiety—make it an invaluable intermediate for synthesizing diverse biologically active molecules. The ongoing research into its applications underscores its importance as a building block for novel therapeutics,materials, and advanced technologies.